Cas no 1804868-75-4 (2-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-6-methylpyridine)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-6-methylpyridine
• CAS No: 1804868-75-4
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4896281
• Update Time: 2025-07-27

2-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-6-methylpyridine

• Inchi： 1S/C9H10ClF2NO/c1-5-6(9(11)12)3-8(14-2)7(4-10)13-5/h3,9H,4H2,1-2H3
• InChI Key： PKPRIKXEUMUJMT-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(F)F)C(C)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-6-methylpyridine

Professional Introduction to 2-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-6-methylpyridine (CAS No. 1804868-75-4)

2-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-6-methylpyridine, with the CAS number 1804868-75-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic compound characterized by a nitrogen atom embedded within its six-membered ring structure. The unique substitution pattern of this molecule, featuring chloromethyl, difluoromethyl, methoxy, and methyl groups, endows it with distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chloromethyl group in the molecular structure of 2-(chloromethyl)-5-(difluoromethyl)-3-methoxy-6-methylpyridine serves as a versatile handle for further functionalization. This group can participate in nucleophilic addition reactions, allowing for the introduction of diverse pharmacophores. Such reactivity is particularly useful in drug discovery pipelines, where rapid and efficient construction of complex molecular architectures is essential. The presence of the difluoromethyl group adds another layer of complexity, as fluorine atoms are known to influence metabolic stability, binding affinity, and overall pharmacological activity. Recent studies have highlighted the importance of fluorinated compounds in enhancing drug efficacy and reducing off-target effects.

In the realm of medicinal chemistry, 2-(chloromethyl)-5-(difluoromethyl)-3-methoxy-6-methylpyridine has been explored as a building block for developing novel therapeutic agents. Its pyridine core is a common motif in many approved drugs, exhibiting favorable interactions with biological targets such as enzymes and receptors. The combination of the methoxy and methyl substituents further fine-tunes the electronic properties of the molecule, influencing its solubility, lipophilicity, and overall bioavailability. Researchers have leveraged these properties to design molecules with enhanced pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in compounds containing fluorine atoms due to their ability to modulate drug-receptor interactions. For instance, studies have demonstrated that difluoromethyl-containing compounds can improve metabolic stability by resisting oxidative degradation. This characteristic is crucial for extending the half-life of drugs and ensuring consistent therapeutic effects. Furthermore, the chloromethyl group provides a site for selective modification, enabling chemists to introduce additional functional groups that can enhance binding affinity or target specificity. These features make 2-(chloromethyl)-5-(difluoromethyl)-3-methoxy-6-methylpyridine a promising candidate for further development in drug discovery programs.

The synthesis of 2-(

In recent years, computational chemistry has played an increasingly important role in the design and optimization of novel compounds like 2-(

The potential applications of 2-(

Ongoing research continues to uncover new possibilities for this compound in various therapeutic areas. For example, studies are investigating its potential role in antiviral and anticancer therapies due to its ability to modulate key biological pathways involved in disease progression. The versatility of 2-(

The future prospects for this compound are promising, with continued advancements in synthetic chemistry and computational biology expected to further expand its utility in drug development. As our understanding of molecular interactions grows more sophisticated, so too will our ability to harness compounds like 2-(